Cas no 86116-44-1 (3-carbethoxypyranocoumarin)

• Product Name: 3-carbethoxypyranocoumarin
• CAS No: 86116-44-1
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 991375
• PubChem ID: 160100
• Update Time: 2025-04-20

3-carbethoxypyranocoumarin Chemical and Physical Properties

Names and Identifiers

• 3-carbethoxypyranocoumarin
• ethyl 2-oxo-8H-pyrano[3,2-g]chromene-3-carboxylate
• 3-Chps
• 3-Carbethoxyhomopsoralen
• DTXSID50235406
• 2H,8H-Benzo(1,2-b:5,4-b')dipyran-3-carboxylic acid, 2-oxo-, ethyl ester
• 86116-44-1

• Inchi： 1S/C15H12O5/c1-2-18-14(16)11-7-10-6-9-4-3-5-19-12(9)8-13(10)20-15(11)17/h3-4,6-8H,2,5H2,1H3
• InChI Key： WZVSTMUMGHCHOV-UHFFFAOYSA-N
• SMILES： O1CC=CC2C=C3C=C(C(=O)OCC)C(=O)OC3=CC1=2

Computed Properties

• Exact Mass: 272.06847348g/mol
• Monoisotopic Mass: 272.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.8Ų